N-{4-[(3-ethoxy-2-hydroxybenzyl)amino]phenyl}acetamide
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Description
N-{4-[(3-ethoxy-2-hydroxybenzyl)amino]phenyl}acetamide is a useful research compound. Its molecular formula is C17H20N2O3 and its molecular weight is 300.358. The purity is usually 95%.
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Scientific Research Applications
Antimalarial Drug Synthesis
N-(2-Hydroxyphenyl)acetamide, a related compound to N-{4-[(3-ethoxy-2-hydroxybenzyl)amino]phenyl}acetamide, has been identified as an intermediate in the natural synthesis of antimalarial drugs. Research by Magadum and Yadav (2018) highlights its synthesis through chemoselective monoacetylation, emphasizing its potential role in developing antimalarial medication (Magadum & Yadav, 2018).
Marine Actinobacterium Metabolites
The marine actinobacterium Streptomyces sp. produces metabolites such as N-[2-(4-hydroxy-phenyl)ethyl]acetamide, which is structurally similar to the compound . Sobolevskaya et al. (2007) isolated this compound, indicating its potential significance in marine biology and chemistry (Sobolevskaya et al., 2007).
Coordination Complexes and Antioxidant Activity
Research into coordination complexes, involving derivatives of pyrazole-acetamide, sheds light on the potential chemical applications of similar acetamide compounds. Chkirate et al. (2019) explored the antioxidant activity of these complexes, suggesting a broader utility in chemical studies involving acetamide derivatives (Chkirate et al., 2019).
Green Synthesis of Dye Intermediates
The compound N-(3-Amino-4-methoxyphenyl)acetamide, closely related to the target compound, has been studied for its role in the production of azo disperse dyes. Zhang Qun-feng (2008) explored its synthesis through a green hydrogenation process, indicating its importance in environmentally friendly dye manufacturing (Zhang Qun-feng, 2008).
Herbicide Metabolism
The metabolism of chloroacetamide herbicides and their metabolites, which share structural similarities with the compound , provides insight into biochemical pathways relevant in agriculture. Coleman et al. (2000) studied the metabolic pathways of such herbicides in human and rat liver microsomes, revealing potential implications for environmental and health studies (Coleman et al., 2000).
Properties
IUPAC Name |
N-[4-[(3-ethoxy-2-hydroxyphenyl)methylamino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-3-22-16-6-4-5-13(17(16)21)11-18-14-7-9-15(10-8-14)19-12(2)20/h4-10,18,21H,3,11H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNSDDBXNNGYNIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)CNC2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.